Cas no 2229426-90-6 (1-({pyrazolo1,5-apyridin-3-yl}methyl)cyclopropylmethanamine)

1-({Pyrazolo[1,5-a]pyridin-3-yl}methyl)cyclopropylmethanamine is a structurally distinct organic compound featuring a pyrazolo[1,5-a]pyridine core linked to a cyclopropylmethanamine moiety. This scaffold is of interest in medicinal chemistry due to its potential as a pharmacophore in the development of bioactive molecules. The pyrazolo[1,5-a]pyridine group contributes to enhanced binding affinity and selectivity in target interactions, while the cyclopropylmethanamine moiety offers conformational rigidity, improving metabolic stability. The compound’s balanced lipophilicity and steric profile make it a promising intermediate for drug discovery, particularly in CNS and receptor modulation applications. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship studies.
1-({pyrazolo1,5-apyridin-3-yl}methyl)cyclopropylmethanamine structure
2229426-90-6 structure
Product Name:1-({pyrazolo1,5-apyridin-3-yl}methyl)cyclopropylmethanamine
CAS No:2229426-90-6
MF:C12H15N3
MW:201.267602205276
CID:5856746
PubChem ID:165733680
Update Time:2025-06-09

1-({pyrazolo1,5-apyridin-3-yl}methyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-({pyrazolo1,5-apyridin-3-yl}methyl)cyclopropylmethanamine
    • [1-({pyrazolo[1,5-a]pyridin-3-yl}methyl)cyclopropyl]methanamine
    • EN300-1749246
    • 2229426-90-6
    • Inchi: 1S/C12H15N3/c13-9-12(4-5-12)7-10-8-14-15-6-2-1-3-11(10)15/h1-3,6,8H,4-5,7,9,13H2
    • InChI Key: IQOCDTUVKQZGMT-UHFFFAOYSA-N
    • SMILES: NCC1(CC2C=NN3C=CC=CC3=2)CC1

Computed Properties

  • Exact Mass: 201.126597491g/mol
  • Monoisotopic Mass: 201.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.3Ų

1-({pyrazolo1,5-apyridin-3-yl}methyl)cyclopropylmethanamine Pricemore >>

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1-({pyrazolo1,5-apyridin-3-yl}methyl)cyclopropylmethanamine Related Literature

Additional information on 1-({pyrazolo1,5-apyridin-3-yl}methyl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229426-90-6 and Product Name: 1-({pyrazolo[1,5-a]pyridin-3-yl}methyl)cyclopropylmethanamine

The compound with the CAS number 2229426-90-6 and the product name 1-({pyrazolo[1,5-a]pyridin-3-yl}methyl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The core structure of this compound incorporates a fused pyrazolo[1,5-a]pyridine moiety, which is a well-documented scaffold in the development of bioactive molecules. This particular scaffold is known for its ability to interact with various biological targets, making it a valuable component in the design of novel therapeutic agents.

Recent research has highlighted the importance of heterocyclic compounds in the development of drugs targeting a wide range of diseases. The pyrazolo[1,5-a]pyridine core is particularly interesting because it can be modified in multiple ways to enhance its pharmacological properties. In particular, the presence of a methylcyclopropyl group at the 1-position of the pyrazolo[1,5-a]pyridine ring introduces unique steric and electronic characteristics that can influence binding affinity and metabolic stability. These features make this compound a promising candidate for further investigation in the context of drug development.

The synthesis of 1-({pyrazolo[1,5-a]pyridin-3-yl}methyl)cyclopropylmethanamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group is particularly challenging due to its strain and reactivity, but recent advances in synthetic methodologies have made it more feasible to incorporate such moieties into complex molecular frameworks. Techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired heterocyclic system efficiently.

In terms of biological activity, preliminary studies suggest that this compound exhibits interesting pharmacological properties. The pyrazolo[1,5-a]pyridine scaffold is known to interact with enzymes and receptors involved in various metabolic pathways. For instance, derivatives of this scaffold have shown potential in inhibiting kinases and other enzymes implicated in cancer and inflammation. The methylcyclopropyl group may further modulate these interactions by influencing the conformational flexibility and electronic distribution around the binding site. Further research is needed to fully elucidate the mechanism of action and therapeutic potential of this compound.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. The compound with CAS no. 2229426-90-6 serves as a critical building block for synthesizing more complex derivatives with tailored biological activities. Researchers are exploring various modifications to the core structure, including functionalization at different positions on the pyrazolo[1,5-a]pyridine ring and substitution with other pharmacophores. These efforts aim to optimize potency, selectivity, and pharmacokinetic properties for clinical applications.

One of the most exciting aspects of this compound is its potential for developing treatments against multifactorial diseases. The ability to modulate multiple targets simultaneously is increasingly recognized as a key strategy in modern drug design. The unique structural features of 1-({pyrazolo[1,5-a]pyridin-3-yl}methyl)cyclopropylmethanamine make it a versatile scaffold for creating molecules that can interact with diverse biological pathways. This flexibility opens up possibilities for addressing complex diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

The use of computational methods has also played a crucial role in understanding the behavior of this compound both in vitro and in silico. Molecular modeling techniques allow researchers to predict how the molecule will interact with biological targets at an atomic level. These predictions are invaluable for guiding experimental design and optimizing lead compounds before they enter clinical trials. By leveraging computational chemistry alongside traditional experimental approaches, scientists can accelerate the drug discovery process significantly.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The compound 1-({pyrazolo[1,5-a]pyridin-3-yl}methyl)cyclopropylmethanamine exemplifies how innovative molecular architectures can lead to breakthroughs in medicine. Its complex heterocyclic structure provides a rich platform for exploration, offering opportunities to develop novel therapeutics that address unmet medical needs. With ongoing research and development efforts focused on optimizing its properties, this compound holds promise for contributing to significant advancements in healthcare.

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